Tert-butyl alpha-methylalanine

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 2-(tert-butylamino)-2-methylpropanoic acid
• InChI: InChI=1S/C8H17NO2/c1-7(2,3)9-8(4,5)6(10)11/h9H,1-5H3,(H,10,11)
• InChI Key: DWQGHMDALDEYMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(C)(C)C(=O)O

Description

Tert-butyl alpha-methylalanine is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

α-Aminoisobutyric acid (6.18 g), tert-butyl acetate (200 ml) and 70% aqueous perchloric acid (9.45 g) were stirred at laboratory temperature for 7 days. The mixture was then cooled in an ice-water bath and extracted with 0.5N hydrochloric acid (4×50 ml). The combined aqueous extracts were immediately neutralised with solid sodium bicarbonate. The aqueous solution was extracted with diethyl ether (3×100 ml), the ether extracts pooled, dried over anhydrous sodium sulphate and the ether evaporated in vacuo to give tert-butyl α-methylalanine (4.98 g).